Cas no 2227737-42-8 ((2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol)

• Product Name: (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol
• CAS No: 2227737-42-8
• MF: C₁₄H₁₆O
• MW: 200.276244163513
• CID: 6119131
• PubChem ID: 165648974
• Update Time: 2025-11-01

(2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol
• 2227737-42-8
• EN300-1807750

• Inchi： 1S/C14H16O/c1-10-7-8-12(9-11(2)15)14-6-4-3-5-13(10)14/h3-8,11,15H,9H2,1-2H3/t11-/m1/s1
• InChI Key： OZOZFMUFYHPJRI-LLVKDONJSA-N
• SMILES： O[C@H](C)CC1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 200.120115130g/mol
• Monoisotopic Mass: 200.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 20.2Ų

Additional information on (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol

Introduction to (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol (CAS No. 2227737-42-8)

(2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol (CAS No. 2227737-42-8) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center and a substituted naphthalene ring, which contribute to its potential applications in various biological and chemical processes.

The chemical structure of (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol consists of a propanol moiety attached to a 4-methyl-substituted naphthalene ring. The presence of the chiral center at the propanol group imparts enantiomeric specificity, which is crucial for its biological activity and potential therapeutic applications. The naphthalene ring, with its aromatic nature, provides additional stability and reactivity, making this compound a valuable candidate for further investigation.

Recent studies have highlighted the potential of (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol in various biological contexts. One notable area of research is its role as a ligand for specific receptors. For instance, studies have shown that this compound can interact with G-protein coupled receptors (GPCRs), which are key targets in drug discovery. The binding affinity and selectivity of (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol for these receptors make it a promising lead compound for the development of novel therapeutic agents.

In addition to its receptor interactions, (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol has been investigated for its potential anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol may have therapeutic potential in the treatment of inflammatory diseases.

The synthetic route to (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol has also been a focus of recent research. Efficient and scalable methods for the synthesis of this compound are essential for its practical application in pharmaceutical development. One commonly used approach involves the asymmetric reduction of a ketone precursor, followed by subsequent functional group manipulations to achieve the desired chiral alcohol. Advances in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric purity of (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol, making it more accessible for further study.

Clinical trials are an important step in evaluating the safety and efficacy of new compounds like (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol. While preclinical studies have shown promising results, further clinical investigations are necessary to validate these findings in human subjects. Early-phase clinical trials are currently underway to assess the pharmacokinetics, pharmacodynamics, and safety profile of this compound. Preliminary data from these trials suggest that (2R)-1-(4-methylnaphthalen-1-yl)propan-2-ol is well-tolerated and exhibits favorable pharmacological properties.

The potential applications of (2R)-1-(4-methylnaphthalen-1-y l)propan - 2 - ol strong > extend beyond its use as a therapeutic agent. Its unique chemical properties make it an attractive candidate for use in diagnostic imaging agents, where its ability to bind specific receptors can be utilized to visualize biological processes in vivo. Additionally, the compound's stability and reactivity have led to its exploration as a building block in supramolecular chemistry and materials science.

In conclusion, (2R)-1-(4-methylnaphthalen - 1 - yl )propan - 2 - ol (CAS No . 2 2 7 7 3 7 - 4 0 - 8) strong > is a multifaceted compound with significant potential in various scientific and medical fields . Its unique structural features , biological activity , and synthetic accessibility make it an exciting area of ongoing research . As new findings continue to emerge , the role of this compound in drug discovery , diagnostics , and materials science is likely to expand , contributing to advancements in multiple disciplines . p >